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Compound of Interest

Compound Name: Ethyl dichlorocarbamate

Cat. No.: B083546 Get Quote

A comprehensive review of the synonyms, physicochemical properties, and experimental

protocols related to dichlorinated ethyl carbamate compounds, with a focus on Ethyl N-(3,4-

dichlorophenyl)carbamate.

Due to the limited availability of specific data for "ethyl dichlorocarbamate," this guide focuses

on a closely related and well-documented compound, Ethyl N-(3,4-dichlorophenyl)carbamate.

This compound is frequently identified in searches for dichlorinated ethyl carbamate derivatives

and serves as a representative molecule for this class of compounds. This technical guide is

intended for researchers, scientists, and professionals in drug development, providing detailed

information on its properties and relevant experimental procedures.

Synonyms and Identifiers
A clear identification of chemical compounds is crucial for research and development. The

following is a list of synonyms and identifiers for Ethyl N-(3,4-dichlorophenyl)carbamate:

Systematic Name: ethyl N-(3,4-dichlorophenyl)carbamate[1]

CAS Number: 7159-94-6[1]

Molecular Formula: C₉H₉Cl₂NO₂[1]

Other Names:

Carbamic acid, (3,4-dichlorophenyl)-, ethyl ester[1]
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3,4-dichlorophenyl ethylcarbamate[1]

NSC 204606[1]

Physicochemical and Spectral Data
Quantitative data for Ethyl N-(3,4-dichlorophenyl)carbamate is summarized in the table below

for easy reference and comparison.

Property Value Source

Molecular Weight 234.08 g/mol [1]

Exact Mass 233.0010339 Da [1]

XLogP3 3.9 [1]

Hydrogen Bond Donor Count 1 [1]

Hydrogen Bond Acceptor

Count
2 [1]

Rotatable Bond Count 3 [1]

Topological Polar Surface Area 38.3 Å² [1]

Heavy Atom Count 14 [1]

Spectral Information:

GC-MS: Mass spectral data is available, with major peaks observed at m/z 29, 161, and 233.

[1]

¹H NMR and ¹³C NMR: Spectral data are available and can be accessed through public

databases such as PubChem.

IR Spectra: Infrared spectroscopy data is also available for this compound.

Experimental Protocols
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Detailed methodologies are essential for the replication of scientific findings. The following

section outlines a general procedure for the synthesis of a related compound, ethyl N-

methylcarbamate, which can be adapted for the synthesis of other carbamates.

Synthesis of Ethyl N-methylcarbamate from Ethyl Chloroformate

This procedure describes the reaction of ethyl chloroformate with methylamine to produce ethyl

N-methylcarbamate.[2]

Materials:

Ethyl chloroformate (2 moles)

33% aqueous methylamine solution (2 moles)

Sodium hydroxide (2 moles)

Ether

Potassium carbonate

Ice-salt mixture

Procedure:

In a 2-liter flask equipped with a mechanical stirrer and cooled with an ice-salt mixture,

combine 300 cc of ether and 186 g of 33% aqueous methylamine solution.

Cool the stirred mixture to 5°C.

Slowly add 217 g of ethyl chloroformate, ensuring the temperature does not exceed 5°C.

When approximately half of the ethyl chloroformate has been added, begin the gradual

addition of a cold solution of 80 g of sodium hydroxide in 120 cc of water. The addition of the

remaining ethyl chloroformate and the sodium hydroxide solution should be completed

simultaneously.

Maintain constant mechanical stirring throughout the addition.
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After the addition is complete, let the mixture stand for fifteen minutes.

Separate the ether layer. Extract the aqueous layer with 100 cc of ether.

Combine the ether layers and dry them by shaking with approximately 8 g of potassium

carbonate in two portions.

Distill the ether from the mixture.

Distill the remaining residue under reduced pressure, collecting the fraction at 55–60°/12

mm.

Yield: The reported yield of ethyl N-methylcarbamate is 182–185 g (88–90% of the theoretical

amount).[2]

Visualizations
To further elucidate the concepts discussed, the following diagrams are provided.
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General Synthesis Workflow for Ethyl N-Arylcarbamates
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Caption: General synthesis workflow for ethyl N-arylcarbamates.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b083546?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083546?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Relationship of Searched Terms

Ethyl
Dichlorocarbamate

(User Query)

Ethyl N,N-
Dichlorocarbamate

(Hypothesized Structure)

Potential
Interpretation

Ethyl N-(dichlorophenyl)
-carbamate

(Commonly Found)

Likely Intended
Compound

Other Related
Carbamates

Click to download full resolution via product page

Caption: Logical relationship between the user query and related compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b083546#synonyms-for-ethyl-dichlorocarbamate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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